Cas no 1312755-43-3 (5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine)

• Product Name: 5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine
• CAS No: 1312755-43-3
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 2951540
• Update Time: 2023-08-09

5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-溴-3-(1-丙炔-1-基)-2-吡啶胺
• 5-Bromo-3-prop-1-ynyl-pyridin-2-ylamine
• 5-bromo-3-prop-1-ynylpyridin-2-amine
• 2-PyridinaMine, 5-broMo-3-(1-propyn-1-yl)-
• 5-Bromo-3-(prop-1-yn-1-yl)pyridin-2-amine
• 2-Pyridinamine,5-bromo-3-(1-propyn-1-yl)-
• 5-Bromo-3-(1-propyn-1-yl)-2-pyridinamine
• 5-bromo-3 -(prop-1-ynyl)pyridin-2-amine

• Inchi： 1S/C8H7BrN2/c1-2-3-6-4-7(9)5-11-8(6)10/h4-5H,1H3,(H2,10,11)
• InChI Key： ZPEQDXCSXGPPFG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#CC)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes